Cas no 68941-03-7 (N,N-dinaphthalen-2-ylbenzene-1,4-diamine)

• Product Name: N,N-dinaphthalen-2-ylbenzene-1,4-diamine
• CAS No: 68941-03-7
• MF: C₂₆H₂₀N₂
• MW: 360.450406074524
• CID: 1731257
• PubChem ID: 5244265
• Update Time: 2025-04-21

N,N-dinaphthalen-2-ylbenzene-1,4-diamine Chemical and Physical Properties

Names and Identifiers

• N,N-dinaphthalen-2-ylbenzene-1,4-diamine
• 1,4-benzenediamine, N~1~,N~1~-di-2-naphthalenyl-
• N,N-Di(2-naphthyl)benzene-1,4-diamine
• 4-N,4-N-dinaphthalen-2-ylbenzene-1,4-diamine
• N1,N1-Di(naphthalen-2-yl)benzene-1,4-diamine
• BBL018849
• SCHEMBL35313
• STK082466
• DTXSID50219004
• VS-06797
• N,N-Di-2-naphthyl-p-phenylenediamine
• N'-di-2-naphthyl-p-phenylenediamine
• AKOS005392790
• Oprea1_310257
• 68941-03-7
• N,N-di(naphthalen-2-yl)benzene-1,4-diamine
• CCRIS 4913
• NS00130336
• N1,N1-BIS(NAPHTHALEN-2-YL)BENZENE-1,4-DIAMINE
• Oprea1_394517

• Inchi： 1S/C26H20N2/c27-23-11-15-24(16-12-23)28(25-13-9-19-5-1-3-7-21(19)17-25)26-14-10-20-6-2-4-8-22(20)18-26/h1-18H,27H2
• InChI Key： KCSOBOZCMQBPFM-UHFFFAOYSA-N
• SMILES： N(C1C=CC(=CC=1)N)(C1C=CC2C=CC=CC=2C=1)C1C=CC2C=CC=CC=2C=1

Computed Properties

• Exact Mass: 360.1628
• Monoisotopic Mass: 360.162648646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 463
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7
• Topological Polar Surface Area: 29.3Ų

Experimental Properties

• Density: 1.238
• Boiling Point: 598.1°C at 760 mmHg
• Flash Point: 279.9°C
• Refractive Index: 1.761
• PSA: 29.26